Cas no 14178-31-5 (Methanone,phenyl-2-pyridinyl-, oxime, (1E)-)

• Product Name: Methanone,phenyl-2-pyridinyl-, oxime, (1E)-
• CAS No: 14178-31-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 120206
• PubChem ID: 135408615
• Update Time: 2025-05-27

Methanone,phenyl-2-pyridinyl-, oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

• Methanone,phenyl-2-pyridinyl-, oxime, (1E)-
• phenyl(pyridin-2-yl)ketone-(E)-oxime
• PHENYL-A-PYRIDYL KETOXIME
• A4043
• MFCD00006310
• BAA82628
• Phenyl 2-pyridyl ketoxime, 98%
• NSC 53389
• Phenylpyridylketoxime
• SR-01000635327-1
• CS-0328466
• Phenyl 2-pyridyl ketoxime
• NSC-53389
• Methanone, phenyl-2-pyridinyl-, oxime
• 2-Benzoylpyridine ketoxime
• (e)-phenyl-2-pyridyl ketone oxime
• EINECS 217-374-8
• SCHEMBL11768655
• AKOS002696661
• (E)-phenyl(pyridin-2-yl)methanone oxime
• NSC53389
• Phenyl2-pyridylketoxime
• Ketone, phenyl 2-pyridyl, oxime
• 1826-28-4
• 2-Benzoylpyridiine ketoxime
• CCG-45572
• 14178-31-5

• MDL： MFCD00006310
• Inchi： 1S/C12H10N2O/c15-14-12(10-6-2-1-3-7-10)11-8-4-5-9-13-11/h1-9,15H/b14-12+
• InChI Key： RSJDEVMJZLLAHS-WYMLVPIESA-N
• SMILES： O/N=C(/C1C=CC=CN=1)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 351.13731
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 54.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Methanone,phenyl-2-pyridinyl-, oxime, (1E)-

Comprehensive Overview of Methanone, phenyl-2-pyridinyl-, oxime, (1E)- (CAS No. 14178-31-5)

Methanone, phenyl-2-pyridinyl-, oxime, (1E)- (CAS No. 14178-31-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name, belongs to the class of oxime derivatives, which are known for their versatility in chemical synthesis and industrial applications. The (1E)- configuration indicates the specific geometric isomerism of the molecule, which plays a crucial role in its reactivity and functionality.

In the realm of organic chemistry, Methanone, phenyl-2-pyridinyl-, oxime, (1E)- is frequently studied for its role as an intermediate in the synthesis of more complex molecules. Researchers have explored its potential in pharmaceutical development, where oxime derivatives are often utilized as building blocks for drugs targeting various diseases. The presence of both phenyl and pyridinyl groups in its structure enhances its ability to interact with biological systems, making it a candidate for further investigation in medicinal chemistry.

One of the trending topics in the scientific community is the search for sustainable and green chemistry solutions. Methanone, phenyl-2-pyridinyl-, oxime, (1E)- has been examined in this context due to its potential role in catalysis and renewable energy applications. For instance, its oxime functional group can participate in redox reactions, which are critical in energy storage systems like batteries and fuel cells. This aligns with the growing demand for eco-friendly alternatives in the chemical industry.

Another area of interest is the compound's application in material science. The pyridinyl moiety in Methanone, phenyl-2-pyridinyl-, oxime, (1E)- can act as a ligand in coordination chemistry, facilitating the development of metal-organic frameworks (MOFs). These frameworks are widely researched for their use in gas storage, separation technologies, and even sensors. The compound's ability to form stable complexes with metals makes it a valuable asset in designing advanced materials.

From an analytical perspective, Methanone, phenyl-2-pyridinyl-, oxime, (1E)- is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help elucidate its molecular structure and confirm the (1E)- configuration, which is essential for understanding its behavior in chemical reactions. The compound's purity and stability are also critical factors, especially when it is used in high-precision applications like drug formulation or nanotechnology.

In recent years, the demand for custom synthesis and fine chemicals has surged, driven by advancements in biotechnology and personalized medicine. Methanone, phenyl-2-pyridinyl-, oxime, (1E)- fits into this niche as a versatile intermediate that can be tailored for specific needs. Companies specializing in contract research and manufacturing services (CRAMS) often include such compounds in their portfolios to cater to the evolving requirements of their clients.

For those searching for information on CAS No. 14178-31-5, it is important to note that this compound is not only a subject of academic research but also a practical tool in industrial settings. Its synthesis typically involves condensation reactions between appropriate precursors, followed by purification steps to achieve the desired isomeric purity. The optimization of these processes is a key focus for chemists aiming to improve yield and reduce environmental impact.

In conclusion, Methanone, phenyl-2-pyridinyl-, oxime, (1E)- (CAS No. 14178-31-5) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its unique structure and functional groups make it a valuable compound for researchers and industries alike. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in discussions about innovation, sustainability, and advanced materials.